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Compound of Interest

Compound Name: Rosthornin B

cat. No.: B12427207

Application Notes and Protocols: Rosthornin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rosthornin B is a natural ent-kaurene diterpenoid isolated from Isodon rosthornii. It has
demonstrated potent anti-inflammatory properties by directly targeting the NLRP3
inflammasome, a key component of the innate immune system involved in a variety of
inflammatory diseases. These application notes provide detailed protocols for the
reconstitution, storage, and experimental use of Rosthornin B powder.

Product Information

Property Value

Molecular Formula C24H3407

Molecular Weight 434.52 g/mol

CAS Number 125181-21-7
Appearance White to off-white powder

Reconstitution of Rosthornin B Powder

It is recommended to prepare a stock solution of Rosthornin B in a suitable organic solvent.
Dimethyl sulfoxide (DMSOQ) is a commonly used solvent for this compound.
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Materials:

e Rosthornin B powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, polypropylene microcentrifuge tubes
Protocol for Preparing a 10 mM Stock Solution:

o Equilibrate: Allow the vial of Rosthornin B powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation.

o Weighing: Accurately weigh the desired amount of Rosthornin B powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 0.4345 mg of Rosthornin B.

e Dissolving: Add the appropriate volume of DMSO to the powder. For a 10 mM stock solution,
add 100 pL of DMSO for every 0.4345 mg of Rosthornin B.

e Solubilization: Vortex the solution for 1-2 minutes to ensure the powder is completely
dissolved. Gentle warming in a 37°C water bath can aid in solubilization if necessary.

¢ Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene
tubes to minimize freeze-thaw cycles.

Note on Solubility: Rosthornin B is also reported to be soluble in chloroform, dichloromethane,
ethyl acetate, and acetone[1]. However, for biological experiments, DMSO is the preferred
solvent. The aqueous solubility of Rosthornin B is low.

Storage and Stability

Proper storage of Rosthornin B is crucial to maintain its biological activity.
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Storage ]
Form Shelf Life Notes
Temperature
Store in a dry, dark
Powder 2-8°C Up to 24 months place. Keep the vial
tightly sealed.
Store in tightly sealed
o aliquots to prevent
Stock Solution (in ) )
-20°C Up to 2 weeks[1] moisture absorption

DMSO) .
and minimize freeze-

thaw cycles.

Stability Recommendations:
» Avoid repeated freeze-thaw cycles of the stock solution.

» Before use, thaw the stock solution at room temperature and gently vortex to ensure
homogeneity.

» For working solutions, dilute the stock solution in the appropriate cell culture medium or
buffer immediately before use.

Experimental Protocols

Rosthornin B has been shown to be a potent inhibitor of the NLRP3 inflammasome[2]. The
following are example protocols for in vitro and in vivo studies.

In Vitro NLRP3 Inflammasome Inhibition Assay

This protocol describes the use of Rosthornin B to inhibit NLRP3 inflammasome activation in
bone marrow-derived macrophages (BMDMSs).

Experimental Workflow:
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Pre-treat with Rosthornin B
(various concentrations) for 30 min

Actiiation

Stimulate with NLRP3 activator
(e.g., Nigericin, 5 pM for 1 hour)

A%lysis

Collect supernatant and cell lysates

l l

Measure IL-103, TNF-q, IL-6 by ELISA Analyze Caspase-1 cleavage by Western Blot

Click to download full resolution via product page

Caption: Workflow for in vitro NLRP3 inflammasome inhibition assay.

Protocol:
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o Cell Culture: Plate bone marrow-derived macrophages (BMDMSs) in a suitable culture plate
and allow them to adhere.

e Priming: Prime the BMDMs with Lipopolysaccharide (LPS) (e.g., 1 pg/mL) for 4 hours to
upregulate pro-IL-13 and NLRP3 expression.

» Treatment: Pre-treat the primed cells with varying concentrations of Rosthornin B (e.g., 0.1,
0.3, 1, 3 uM) for 30 minutes[2].

 Activation: Stimulate the cells with an NLRP3 activator such as Nigericin (e.g., 5 uM) for 1
hour.

o Sample Collection: Collect the cell culture supernatants and prepare cell lysates.
e Analysis:
o Measure the levels of secreted IL-13, TNF-a, and IL-6 in the supernatants by ELISA.
o Analyze the cleavage of Caspase-1 in the cell lysates and supernatants by Western Blot.

Quantitative Data from Literature:

Parameter Cell Type Value Reference
ICso (NLRP3
o BMDMs 0.39 uM [2]
Inhibition)
Effective
BMDMs, THP-1 cells 0.1-3uM [2]

Concentration Range

In Vivo Model of LPS-Induced Septic Shock

This protocol describes the use of Rosthornin B in a mouse model of LPS-induced septic
shock.

Experimental Workflow:
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Animal Model

Acclimate C57BL/6J mice

Treaiment

Administer Rosthornin B
(e.g., 10 mg/kg, i.p.)

Inductioriof Sepsis
Inject LPS
(e.g., 20 mg/kg, i.p.)
i Monitoring and Analysis
Monitor survival rate Collect serum at specific time points

'

Measure serum IL-1f3 and TNF-a by ELISA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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